![molecular formula C11H7NO2S B186848 3-Amino-4H-thieno[3,4-c]chromen-4-one CAS No. 41078-15-3](/img/structure/B186848.png)
3-Amino-4H-thieno[3,4-c]chromen-4-one
Overview
Description
3-Amino-4H-thieno[3,4-c]chromen-4-one is a useful research chemical . It has a molecular formula of C11H7NO2S .
Synthesis Analysis
The synthesis of 3-Amino-4H-thieno[3,4-c]chromen-4-one has been reported in several studies . For instance, a novel trisazo dye was synthesized by coupling the diazonium ion of 3-amino-4H thieno [3,4-c] 1benzopyran-4-one with 2-tert-butyl-4-methoxyphenol .Molecular Structure Analysis
The molecular structure of 3-Amino-4H-thieno[3,4-c]chromen-4-one includes a thieno[3,4-c]chromen-4-one core with an amino group at the 3-position .Scientific Research Applications
Treatment of Diabetes and Hyperlipidemia
This compound has been utilized in the treatment of diabetes and hyperlipidemia due to its potential therapeutic properties .
Cancer Research
Derivatives of this compound are being explored for their anticancer activities, which is a significant area of research given the global impact of cancer .
Menopause Symptom Management
There is also interest in using this compound for managing symptoms associated with menopause, providing a new avenue for relief for those affected .
Antimicrobial Activity
A novel trisazo dye synthesized from this compound has shown promise in drug development against multidrug-resistant bacteria and fungi, which is crucial in the fight against antibiotic resistance .
Coordination Chemistry
Research has been conducted on a novel mercury (II) complex of this compound, which could have implications in various fields including materials science and pharmacology .
Future Directions
The future directions for research on 3-Amino-4H-thieno[3,4-c]chromen-4-one could include further investigations into its synthesis, chemical reactions, and potential biological activities . Its derivatives have shown antimicrobial activities, suggesting potential applications in drug development against multidrug-resistant bacteria and fungi .
properties
IUPAC Name |
3-aminothieno[3,4-c]chromen-4-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7NO2S/c12-10-9-7(5-15-10)6-3-1-2-4-8(6)14-11(9)13/h1-5H,12H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FMRIMMNCSVUDBC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C3=CSC(=C3C(=O)O2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7NO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20346477 | |
Record name | 3-Amino-4H-thieno[3,4-c]chromen-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20346477 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
217.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-4H-thieno[3,4-c]chromen-4-one | |
CAS RN |
41078-15-3 | |
Record name | 3-Amino-4H-thieno[3,4-c]chromen-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20346477 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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